5-[(2,5-Difluorobenzoyl)amino]pentanoic acid

• IUPAC Name: 5-[(2,5-difluorobenzoyl)amino]pentanoic acid
• InChI: InChI=1S/C12H13F2NO3/c13-8-4-5-10(14)9(7-8)12(18)15-6-2-1-3-11(16)17/h4-5,7H,1-3,6H2,(H,15,18)(H,16,17)
• InChI Key: IFDALCKZBDASRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)NCCCCC(=O)O)F
• Molecular Formula: C12H13F2NO3
• Molecular Weight: 257.23 g/mol

Description

5-[(2,5-Difluorobenzoyl)amino]pentanoic acid, also known as DFBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DFBA is a derivative of 5-aminopentanoic acid and has been synthesized using different methods. In

Scientific Research Applications

5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has been used in various scientific research applications, including as a fluorescent probe for the detection of proteins and enzymes, as a substrate for protease assays, and as a tool for the study of protein-protein interactions. 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has also been used in the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

5-[(2,5-Difluorobenzoyl)amino]pentanoic acid works by binding to specific proteins and enzymes, leading to changes in their activity or function. The mechanism of action of 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid is not fully understood, but it is believed to involve the formation of covalent bonds with target proteins and enzymes, leading to changes in their conformation or activity.
Biochemical and Physiological Effects
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has been shown to have various biochemical and physiological effects, including the inhibition of protease activity, the induction of apoptosis in cancer cells, and the modulation of protein-protein interactions. 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has several advantages for lab experiments, including its high yield in synthesis, its stability, and its fluorescent properties. However, 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid also has some limitations, including its potential toxicity and the need for specialized equipment for its detection and analysis.

Future Directions

There are several future directions for the study of 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid, including the development of new methods for its synthesis, the exploration of its potential applications in drug discovery and therapy, and the investigation of its mechanism of action and biochemical effects. Additionally, further research is needed to explore the potential limitations and toxicity of 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid and to develop new methods for its detection and analysis.

Synthesis Methods

5-[(2,5-Difluorobenzoyl)amino]pentanoic acid can be synthesized using various methods, including the reaction of 5-aminopentanoic acid with 2,5-difluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction produces 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid as a white solid with a high yield. Other methods include the use of 2,5-difluorobenzoic acid and 5-aminopentanoic acid as starting materials.